N'-(2-quinolin-8-yloxyacetyl)benzohydrazide

• IUPAC Name: N'-(2-quinolin-8-yloxyacetyl)benzohydrazide
• InChI: InChI=1S/C18H15N3O3/c22-16(20-21-18(23)14-6-2-1-3-7-14)12-24-15-10-4-8-13-9-5-11-19-17(13)15/h1-11H,12H2,(H,20,22)(H,21,23)
• InChI Key: PTIDCDOAXCKUPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)COC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide is a chemical compound that belongs to the class of benzohydrazides This compound is characterized by the presence of a quinoline moiety linked to an acetyl group, which is further connected to a benzohydrazide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide typically involves the nucleophilic addition-elimination reaction. The process begins with the preparation of 2-(8-quinolinyloxy)acetic acid, which is then converted into its corresponding acid chloride using reagents such as thionyl chloride. The acid chloride is subsequently reacted with benzohydrazide in the presence of a base, such as triethylamine, to yield the target compound .

Industrial Production Methods

While specific industrial production methods for N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of substituted quinoline derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting urease enzyme.

Medicine: Studied for its potential anti-cancer, anti-inflammatory, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide involves its interaction with specific molecular targets, such as enzymes. For instance, it has been shown to inhibit the activity of urease enzyme by binding to its active site, thereby preventing the enzyme from catalyzing the hydrolysis of urea . This inhibition can lead to a decrease in the production of ammonia, which is beneficial in treating conditions associated with high ammonia levels.

Comparison with Similar Compounds

Similar Compounds

2-(quinolin-8-yloxy)acetohydrazide: Similar structure but lacks the benzoyl group.

N’-[2-(8-quinolinyloxy)acetyl]propanohydrazide: Similar structure with a propanoyl group instead of a benzoyl group.

Uniqueness

N’-[2-(8-quinolinyloxy)acetyl]benzohydrazide is unique due to the presence of both the quinoline and benzoyl moieties, which contribute to its distinct biological activities and potential applications. The combination of these functional groups enhances its ability to interact with various molecular targets, making it a versatile compound for research and development.